Cas no 1256643-63-6 (3-Bromo-5-propyl-1,2,4-oxadiazole)

3-Bromo-5-propyl-1,2,4-oxadiazole is a heterocyclic compound featuring a bromine-substituted oxadiazole core with a propyl side chain. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The bromine atom at the 3-position offers a versatile handle for cross-coupling reactions, while the propyl group enhances lipophilicity, potentially improving bioavailability in drug design. Its stability under standard conditions ensures ease of handling in laboratory settings. This compound is particularly useful in the development of agrochemicals, medicinal chemistry, and materials science, where precise molecular modifications are required.
3-Bromo-5-propyl-1,2,4-oxadiazole structure
1256643-63-6 structure
Product Name:3-Bromo-5-propyl-1,2,4-oxadiazole
CAS No:1256643-63-6
MF:C5H7BrN2O
MW:191.025880098343
CID:1088175
PubChem ID:51072239
Update Time:2025-10-13

3-Bromo-5-propyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-propyl-1,2,4-oxadiazole
    • 3-bromo-5-propyl-1,2,4-oxadiazole(SALTDATA: FREE)
    • AKOS006317211
    • ALBB-037299
    • BS-37291
    • CS-0338225
    • 1256643-63-6
    • A solution in ethanol
    • 1,2,4-oxadiazole, 3-bromo-5-propyl-
    • MDL： MFCD18381910
    • Inchi： 1S/C5H7BrN2O/c1-2-3-4-7-5(6)8-9-4/h2-3H2,1H3
    • InChI Key： VEFOSXNCDRYUNJ-UHFFFAOYSA-N
    • SMILES： BrC1=NOC(CCC)=N1

Computed Properties

  • Exact Mass: 189.97418g/mol
  • Monoisotopic Mass: 189.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9Ų

3-Bromo-5-propyl-1,2,4-oxadiazole Pricemore >>

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3-Bromo-5-propyl-1,2,4-oxadiazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1256643-63-6)3-Bromo-5-propyl-1,2,4-oxadiazole
Order Number:A1118853
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:20
Price ($):1027.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1256643-63-6)3-Bromo-5-propyl-1,2,4-oxadiazole
A1118853
Purity:99%
Quantity:5g
Price ($):1027.0
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